Cas no 162810-03-9 (1,8-Dihydroxy-3-hydroxymethyl-10-lyxopyranosyl-9(10H)-anthracenone; α-D-(10R)-form, 1'-Ac)

• Product Name: 1,8-Dihydroxy-3-hydroxymethyl-10-lyxopyranosyl-9(10H)-anthracenone; α-D-(10R)-form, 1'-Ac
• CAS No: 162810-03-9
• MF: C₂₂H₂₂O₁₀
• MW: 446.404087543488
• CID: 216104
• Update Time: 2024-03-01

1,8-Dihydroxy-3-hydroxymethyl-10-lyxopyranosyl-9(10H)-anthracenone; α-D-(10R)-form, 1'-Ac Chemical and Physical Properties

Names and Identifiers

• a-Xylopyranose,5-C-[9,10-dihydro-4,5-dihydroxy-2-(hydroxymethyl)-10-oxo-9-anthracenyl]-,1-acetate (9CI)
• PicramniosideC
• Picramnioside C
• CID 101915967
• 1,8-Dihydroxy-3-hydroxymethyl-10-lyxopyranosyl-9(10H)-anthracenone; α-D-(10R)-form, 1'-Ac

• Inchi： 1S/C22H22O10/c1-8(24)31-22-20(30)18(28)19(29)21(32-22)14-10-3-2-4-12(25)15(10)17(27)16-11(14)5-9(7-23)6-13(16)26/h2-6,14,18-23,25-26,28-30H,7H2,1H3/t14-,18-,19-,20+,21+,22-/m1/s1
• InChI Key： WLMRFFFLFIPZEO-ZRXGRRBWSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]([C@@H]1[C@@H]1C2C=CC=C(C=2C(C2C(=CC(CO)=CC1=2)O)=O)O)O)O)O)OC(C)=O

Computed Properties

• Exact Mass: 446.121
• Monoisotopic Mass: 446.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 713.3±60.0 °C(Predicted)
• pka: 7.12±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes